3-fluoro-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide

• IUPAC Name: 3-fluoro-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C11H10FN3O2S/c1-17-6-9-14-15-11(18-9)13-10(16)7-3-2-4-8(12)5-7/h2-5H,6H2,1H3,(H,13,15,16)
• InChI Key: IPFVWUAJTDECQI-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NN=C(S1)NC(=O)C2=CC(=CC=C2)F
• Molecular Formula: C11H10FN3O2S
• Molecular Weight: 267.28 g/mol

Description

3-fluoro-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide, also known as FM-TBZTD, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound belongs to the family of thiadiazole derivatives and has shown promising results in various studies related to neuroscience and cancer research.

Mechanism of Action

The mechanism of action of 3-fluoro-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide involves the inhibition of the vesicular monoamine transporter (VMAT2), which is responsible for the transport of dopamine into synaptic vesicles. By inhibiting VMAT2, 3-fluoro-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide reduces the release of dopamine, leading to a decrease in the symptoms associated with neurological disorders.
Biochemical and physiological effects:
Studies have shown that 3-fluoro-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide has significant effects on both the biochemical and physiological levels. At the biochemical level, 3-fluoro-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide has been shown to reduce the levels of dopamine in the brain, which can lead to a decrease in the symptoms associated with neurological disorders. At the physiological level, 3-fluoro-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide has been shown to have anti-tumor activity in various cancer cell lines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-fluoro-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide in lab experiments is its specificity for VMAT2. This allows researchers to study the effects of VMAT2 inhibition on various biological processes. However, one limitation of using 3-fluoro-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide is its potential toxicity, which can affect the accuracy of the results obtained from lab experiments.

Future Directions

There are several future directions for research on 3-fluoro-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide. One area of research is to further explore the potential applications of 3-fluoro-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide in the treatment of neurological disorders such as Parkinson's disease and schizophrenia. Another area of research is to investigate the potential use of 3-fluoro-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide as an anti-tumor agent in various cancer types. Additionally, future research could focus on the development of more specific and less toxic VMAT2 inhibitors.

Synthesis Methods

The synthesis of 3-fluoro-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide involves the reaction of 3-fluorobenzoyl chloride with 5-(methoxymethyl)-1,3,4-thiadiazole-2-amine in the presence of a base such as triethylamine. The resulting product is then purified through column chromatography to obtain the final compound.

Scientific Research Applications

3-fluoro-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is in the field of neuroscience. Studies have shown that 3-fluoro-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide has the ability to inhibit the release of dopamine, a neurotransmitter that is involved in various neurological disorders such as Parkinson's disease and schizophrenia.